Methadone hydrochloride

• IUPAC Name: 6-(dimethylamino)-4,4-diphenylheptan-3-one;hydrochloride
• InChI: InChI=1S/C21H27NO.ClH/c1-5-20(23)21(16-17(2)22(3)4,18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6-15,17H,5,16H2,1-4H3;1H
• InChI Key: FJQXCDYVZAHXNS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(CC(C)N(C)C)(C1=CC=CC=C1)C2=CC=CC=C2.Cl
• Molecular Formula: C21H28ClNO
• Related CAS: 76-99-3 (Parent)
• DSSTOX Substance ID: DTXSID2020501
• Molecular Weight: 345.9 g/mol
• CAS RN: 1095-90-5, 125-56-4

Description

Methadone hydrochloride, also known as Dolophine or Methadose, is a synthetic opioid drug used in the treatment of opioid addiction and pain relief. It is a long-acting opioid agonist, meaning it binds to the opioid receptors in the brain, which reduces the craving for opioid drugs and blocks their effects. This compound has been used in medical settings since the 1950s, and is still widely used today.

Scientific Research Applications

Methadone in Opiate Substance Abuse Treatment

Methadone hydrochloride, a pharmacotherapeutic agent, has been studied for its effectiveness in reducing illicit opiate use, HIV risk behaviors, and criminal activities related to drug use. A meta-analysis found that methadone maintenance treatment (MMT) demonstrates a consistent, statistically significant relationship with the reduction of these behaviors, particularly in drug-related criminal behaviors (Marsch, 1998).

Methadone in Leukemia Treatment

Research has shown that methadone is a potent inducer of cell death in leukemia cells. It activates apoptosis pathways, making it effective even in drug-resistant and apoptosis-resistant leukemia cells. This indicates methadone's potential as a therapeutic approach in leukemia, particularly when conventional therapies are ineffective (Friesen et al., 2008).

Methadone in Pain Management at End-of-Life Care

This compound has been recognized for its efficacy in pain management, especially during end-of-life care. Its unique properties, such as being available in liquid form and having a long half-life, make it suitable for treating chronic pain in terminal patients. However, its use requires careful management due to the potential for accumulation and overdosage (Manfredonia, 2005).

Methadone in Veterinary Medicine

Studies on horses have explored the pharmacokinetics of orally administered this compound. The research aimed to understand its analgesic properties and effects with minimal adverse effects in equine species. The findings contribute to the understanding of methadone's potential in veterinary medicine for producing analgesia (Linardi et al., 2009).

Methadone in Neonatal Care

Clonidine hydrochloride, often used in conjunction with maternal methadone maintenance, has been explored for treating infants with neonatal narcotic abstinence syndrome. The results suggest clonidine's potential as a safe therapeutic agent for such conditions, although further research is required (Hoder et al., 1984).

Mechanism of Action

Target of Action

Methadone hydrochloride primarily targets the µ-opioid receptor (MOR) . It also acts as an agonist of κ- and σ-opioid receptors within the central and peripheral nervous systems . These receptors are involved in pain transmission, and their activation mimics the natural effects of the body’s opioids, endorphins, and enkephalins .

Mode of Action

As a full MOR agonist, this compound mimics the natural effects of the body’s opioids, endorphins, and enkephalins through the release of neurotransmitters involved in pain transmission . It also acts as an antagonist of the N-methyl-D-aspartate (NMDA) receptor , dampening a major excitatory pain pathway within the central nervous system . This unique mechanism of action may explain its improved analgesic efficacy and reduced opioid tolerance compared to other opioids .

Biochemical Pathways

This compound undergoes N-demethylation by multiple cytochrome P450 (CYP) enzymes including CYP3A4, CYP2B6, CYP2C19, CYP2C9, and CYP2D6 . The metabolites produced are mainly excreted in the urine .

Pharmacokinetics

This compound has a bioavailability ranging between 36 to 100% . It has a unique pharmacokinetic profile with a comparatively longer duration of action and half-life . This makes methadone a good option for the treatment of severe pain and addiction as fewer doses are needed to maintain analgesia and prevent opioid withdrawal symptoms . Methadone also has an unpredictable half-life with interindividual variability, which leads to an unpredictable risk of respiratory depression and overdose when initiating or titrating therapy .

Result of Action

The pharmacological actions of this compound result in analgesia , suppression of opioid withdrawal symptoms, sedation, miosis, sweating, hypotension, bradycardia, nausea and vomiting (via binding within the chemoreceptor trigger zone), and constipation . At higher doses, methadone use can result in respiratory depression, overdose, and death .

Action Environment

The action of this compound can be influenced by environmental factors such as the presence of other drugs. For instance, the concomitant use of methadone with all cytochrome P450 3A4, 2B6, 2C19, 2C9 or 2D6 inhibitors may result in an increase in methadone plasma concentrations, which could cause potentially fatal respiratory depression . Additionally, single nucleotide polymorphisms (SNPs) within the cytochrome P450 enzymes can impact methadone pharmacokinetics and contribute to the interindividual variation in response to methadone therapy .

Future Directions

The regulations regarding the use of Methadone for opioid use disorder treatment have been updated recently. These changes increase access to medications like methadone and buprenorphine that treat opioid use disorder. Future work will focus on further formulation optimization with the objective of progressing to evaluation of prototype dosage forms in clinical trials.

Biochemical Analysis

Biochemical Properties

Methadone hydrochloride interacts with various enzymes and proteins. It mimics the natural effects of the body’s opioids, endorphins, and enkephalins through the release of neurotransmitters involved in pain transmission . It also acts as an agonist of κ- and σ-opioid receptors, as an antagonist of the NMDA receptor, and as an inhibitor of serotonin and norepinephrine uptake .

Cellular Effects

This compound has been shown to have effects on various types of cells. For instance, it has been found to have cytotoxic activity and apoptotic effects on leukemia cell lines . It triggers apoptosis in these cells, involving upregulation of Bid and Caspase 8 expression and downregulation of Bcl-2, p21, and survivin expression .

Molecular Mechanism

This compound exerts its effects at the molecular level through several mechanisms. As a full MOR agonist, it mimics the natural effects of the body’s opioids, endorphins, and enkephalins . By inhibiting the NMDA receptor, methadone dampens a major excitatory pain pathway within the central nervous system .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. It has a unique pharmacokinetic profile, displaying a comparatively longer duration of action and half-life . This makes methadone a good option for the treatment of severe pain and addiction as fewer doses are needed to maintain analgesia and prevent opioid withdrawal symptoms .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. For instance, in dogs, methadone was administered at a dose of 0.2 mg/kg IV q 4 h . The highest average glycemic drop was recorded for methadone, between T0 and T1 .

Metabolic Pathways

This compound is involved in various metabolic pathways. It is predominantly cleared by hepatic metabolism, primarily via N-demethylation to 2-ethylidene-1,5-dimethyl-3,3-diphenylpyrrolidine (EDDP), which is pharmacologically inactive . Cytochrome P450 enzymes, primarily CYP3A4, CYP2B6, CYP2C19, CYP2C9, and CYP2D6, are responsible for this conversion .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It is a lipophilic drug and the steady-state volume of distribution ranges between 1.0 to 8.0 L/kg . In plasma, methadone is predominantly bound to α-acid glycoprotein .

Subcellular Localization

Given its lipophilic nature and its interactions with various cellular receptors, it can be inferred that this compound may localize to various subcellular compartments where these receptors are present .